N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide

• IUPAC Name: N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide
• InChI: InChI=1S/C17H17BrN2O3/c1-11(13-6-9-16(23-3)15(18)10-13)19-20-17(21)12-4-7-14(22-2)8-5-12/h4-10H,1-3H3,(H,20,21)/b19-11+
• InChI Key: WEQOVEHVCPDVOG-YBFXNURJSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)OC)C2=CC(=C(C=C2)OC)Br
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)OC)/C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol

Description

N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide is a complex organic compound with a unique structure that includes bromine and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide typically involves a multi-step process. One common method includes the condensation reaction between 3-bromo-4-methoxybenzaldehyde and 4-methoxybenzohydrazide under acidic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the temperature maintained at around 60-80°C .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Halogen substitution reactions can occur, where the bromine atom is replaced by other functional groups using reagents like sodium iodide in acetone.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium iodide in acetone.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of iodinated derivatives.

Scientific Research Applications

N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of other complex compounds.

Mechanism of Action

The mechanism of action of N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The pathways involved may include signal transduction mechanisms and modulation of gene expression .

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-3-bromo-4-methoxybenzamide
• N-(3-bromo-4-methoxyphenyl)-4-methoxybenzamide

Uniqueness

N-[(E)-1-(3-bromo-4-methoxyphenyl)ethylideneamino]-4-methoxybenzamide is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. The presence of both bromine and methoxy groups enhances its reactivity and potential for diverse applications .